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Compound of Interest

Compound Name: 4'-Acetoxy-5-chlorovalerophenone

CAS No.: 898786-94-2

Cat. No.: B1293221

Get Quote

An In-Depth Technical Guide to 4'-Acetoxy-5-chlorovalerophenone

Abstract
This technical guide provides a comprehensive scientific overview of 4'-Acetoxy-5-
chlorovalerophenone, a multi-functional aromatic ketone. Designed for researchers,

chemists, and professionals in drug development, this document delves into the compound's

chemical identity, a proposed synthesis methodology rooted in established organic chemistry

principles, its predicted spectroscopic profile, and critical safety protocols. By integrating

theoretical knowledge with practical insights, this guide serves as an authoritative resource for

understanding and utilizing this compound as a versatile chemical intermediate.

Chemical Identity and Nomenclature
4'-Acetoxy-5-chlorovalerophenone is a derivative of valerophenone, featuring an acetoxy

substituent on the phenyl ring and a terminal chlorine atom on the pentanoyl chain. This unique

combination of ester, aromatic ketone, and alkyl halide functional groups makes it a valuable

building block in synthetic chemistry.
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Identifier Value Source

IUPAC Name
(4-(5-chloropentanoyl)phenyl)

acetate
PubChem (analogous)

Common Name
4'-Acetoxy-5-

chlorovalerophenone
-

CAS Number 898786-94-2 Beijing Hwrk Chemical

Molecular Formula C₁₃H₁₅ClO₃ Beijing Hwrk Chemical[1]

Molecular Weight 254.71 g/mol PubChem[2]

Canonical SMILES
CC(=O)OC1=CC=C(C=C1)C(=

O)CCCCCl
-

graph "molecular_structure" {

layout=neato;

node [shape=plaintext, fontsize=12];

edge [fontsize=10];

// Define nodes for atoms

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

C7 [label="C"];

O1 [label="O"];

C8 [label="C"];

C9 [label="C"];

C10 [label="C"];

C11 [label="C"];

Cl [label="Cl", fontcolor="#EA4335"];

O2 [label="O"];

C12 [label="C"];
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O3 [label="O"];

C13 [label="C"];

// Aromatic Ring

C1 -- C2 [len=1.5];

C2 -- C3 [len=1.5];

C3 -- C4 [len=1.5];

C4 -- C5 [len=1.5];

C5 -- C6 [len=1.5];

C6 -- C1 [len=1.5];

// Acyl Chain

C1 -- C7 [len=1.5];

C7 -- O1 [len=1.5, style=double];

C7 -- C8 [len=1.5];

C8 -- C9 [len=1.5];

C9 -- C10 [len=1.5];

C10 -- C11 [len=1.5];

C11 -- Cl [len=1.5];

// Acetoxy Group

C4 -- O2 [len=1.5];

O2 -- C12 [len=1.5];

C12 -- O3 [len=1.5, style=double];

C12 -- C13 [len=1.5];

// Define positions for clarity

C1 [pos="0,0!"];

C2 [pos="-1.3,-0.75!"];

C3 [pos="-1.3,-2.25!"];
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C4 [pos="0,-3!"];

C5 [pos="1.3,-2.25!"];

C6 [pos="1.3,-0.75!"];

C7 [pos="0,1.5!"];

O1 [pos="-0.75,2.5!"];

C8 [pos="1.5,2.25!"];

C9 [pos="1.5,3.75!"];

C10 [pos="3,4.5!"];

C11 [pos="3,6!"];

Cl [pos="4.5,6.75!"];

O2 [pos="0,-4.5!"];

C12 [pos="-1.5,-5.25!"];

O3 [pos="-1.5,-6.5!"];

C13 [pos="-2.75,-4.5!"];

}

Caption: 2D Structure of 4'-Acetoxy-5-chlorovalerophenone.

Synthesis Protocol: A Mechanistic Approach
The most logical and established method for synthesizing 4'-Acetoxy-5-chlorovalerophenone
is through a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution reaction

involves the acylation of an activated aromatic ring with an acyl chloride in the presence of a

strong Lewis acid catalyst.[3]

Principle: The synthesis proceeds by reacting 4-acetoxybenzene (phenyl acetate) with 5-

chlorovaleroyl chloride. Aluminum chloride (AlCl₃) is employed as the Lewis acid catalyst to

generate a highly electrophilic acylium ion, which is then attacked by the electron-rich phenyl

acetate ring.[4]
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Start: Reagents

Phenyl Acetate +
5-Chlorovaleroyl Chloride +
Aluminum Chloride (AlCl₃)

Reaction Vessel
(Anhydrous Solvent, e.g., DCM)

0°C to RT

Combine under N₂

Aqueous Work-up
(Ice + conc. HCl)

Quench Reaction

Solvent Extraction
(e.g., Ethyl Acetate)

Phase Separation

Washing Steps
(NaHCO₃, Brine)

Drying
(Anhydrous Na₂SO₄)

Purification
(Column Chromatography)

Remove Solvent

Final Product:
4'-Acetoxy-5-chlorovalerophenone

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4'-Acetoxy-5-chlorovalerophenone.
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Detailed Experimental Protocol
Reagents & Equipment:

4-Acetoxybenzene (Phenyl acetate)

5-Chlorovaleroyl chloride

Anhydrous Aluminum Chloride (AlCl₃)

Anhydrous Dichloromethane (DCM)

Concentrated Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel for column chromatography

Round-bottom flask with magnetic stirrer, addition funnel, and nitrogen inlet

Standard glassware for work-up and purification

Procedure:

Setup: A dry, three-necked round-bottom flask is charged with anhydrous aluminum chloride

(1.2 equivalents) and anhydrous DCM under a nitrogen atmosphere. The suspension is

cooled to 0°C in an ice bath.

Acylium Ion Formation: A solution of 5-chlorovaleroyl chloride (1.0 equivalent) in anhydrous

DCM is added dropwise to the stirred AlCl₃ suspension. The mixture is stirred for 20-30

minutes at 0°C to allow for the formation of the acylium ion complex.[5]

Acylation: A solution of 4-acetoxybenzene (1.0 equivalent) in anhydrous DCM is added

dropwise via an addition funnel over 30 minutes, maintaining the temperature at 0°C.
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Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for 2-4 hours, or until TLC analysis indicates the

consumption of the starting material.

Work-up (Quenching): The reaction flask is cooled again to 0°C, and the reaction is carefully

quenched by slowly pouring the mixture over crushed ice containing concentrated HCl. This

step hydrolyzes the aluminum complexes and destroys any remaining catalyst.[3]

Extraction: The mixture is transferred to a separatory funnel. The organic layer is separated,

and the aqueous layer is extracted twice with DCM or ethyl acetate.

Washing: The combined organic layers are washed sequentially with cold water, saturated

NaHCO₃ solution (to neutralize any remaining acid), and finally with brine.

Drying and Concentration: The organic layer is dried over anhydrous Na₂SO₄, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude oil or solid is purified by flash column chromatography on

silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield the

pure 4'-Acetoxy-5-chlorovalerophenone.

Causality Behind Experimental Choices:

Anhydrous Conditions: Friedel-Crafts reactions are highly sensitive to moisture, as water will

react with and deactivate the aluminum chloride catalyst.

Stoichiometric Catalyst: Unlike some catalytic reactions, Friedel-Crafts acylation requires a

stoichiometric amount (or slight excess) of AlCl₃. This is because the product, an aromatic

ketone, is a Lewis base and forms a stable complex with AlCl₃, effectively removing it from

the catalytic cycle.[3] The aqueous acid work-up is required to break this complex and

liberate the final product.

Ortho/Para-Directing Group: The acetoxy group on the phenyl acetate starting material is an

ortho-, para-directing group. Acylation is expected to occur predominantly at the para-

position due to reduced steric hindrance compared to the ortho-positions, leading to the

desired 4'-substituted product.
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Spectroscopic Characterization (Predicted)
Structural elucidation and confirmation rely on a combination of spectroscopic techniques.[6]

While experimental data for this specific molecule is not readily available in public databases, a

highly accurate predicted profile can be generated based on the known effects of its constituent

functional groups.[7][8]
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Technique Predicted Data Interpretation

¹H NMR

δ ~7.9-8.1 (d, 2H), δ ~7.2-7.4

(d, 2H), δ ~3.6 (t, 2H), δ ~3.0

(t, 2H), δ ~2.3 (s, 3H), δ ~1.8-

2.0 (m, 4H)

Aromatic protons ortho to the

carbonyl will be downfield.

Aromatic protons ortho to the

acetoxy group will be upfield.

The CH₂ adjacent to Cl and

the CH₂ adjacent to the

carbonyl will appear as triplets.

The acetoxy methyl group will

be a singlet.

¹³C NMR

δ ~197 (C=O, ketone), δ ~169

(C=O, ester), δ ~155, ~131,

~129, ~122 (Aromatic C), δ

~44 (CH₂-Cl), δ ~38 (CH₂-

C=O), δ ~30, ~24 (Aliphatic

CH₂), δ ~21 (CH₃, ester)

The ketone carbonyl carbon is

significantly downfield.[9] The

ester carbonyl is slightly

upfield. Aromatic carbons show

characteristic shifts. The

carbon bearing the chlorine is

also deshielded.

IR (cm⁻¹)

~3050 (Aromatic C-H), ~2950

(Aliphatic C-H), ~1760 (C=O,

Ester), ~1685 (C=O, Ketone),

~1600 (C=C, Aromatic), ~1200

(C-O, Ester), ~750 (C-Cl)

Two distinct carbonyl peaks

are expected. The aromatic

ketone C=O stretch is at a

lower frequency than a

saturated ketone due to

conjugation with the phenyl

ring.[10][11] The ester C=O

stretch appears at a higher

frequency.

Mass Spec. M⁺ at m/z 254/256 (3:1 ratio)

The molecular ion peak will

appear as a doublet due to the

isotopic abundance of ³⁵Cl and

³⁷Cl. Key fragments would

arise from alpha-cleavage next

to the ketone and loss of the

acetoxy group.
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Safety, Handling, and Disposal
As a halogenated aromatic ketone, 4'-Acetoxy-5-chlorovalerophenone requires careful

handling. While a specific Safety Data Sheet (SDS) is not available, a hazard assessment can

be made based on analogous compounds.[12][13]

General Hazards:

Irritation: Likely to be an irritant to the skin, eyes, and respiratory tract.

Toxicity: Haloketones can be lachrymatory and toxic if ingested, inhaled, or absorbed

through the skin.[13]

Reactivity: Ketones can react with reducing agents, and the alkyl halide moiety can react

with nucleophiles.[12]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[14]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin Protection: A lab coat should be worn. Ensure no skin is exposed.

Respiratory Protection: All handling of the solid or concentrated solutions should be

performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[15]

Storage and Handling:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[16]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.

Use bottle carriers for transport and avoid storing containers near the edge of benches.[14]

Spill and Emergency Procedures:
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Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).

Place the contaminated material in a sealed container for disposal.

Major Spill: Evacuate the area and contact institutional safety personnel.

Exposure: In case of skin contact, wash immediately with soap and water. For eye contact,

flush with copious amounts of water for at least 15 minutes and seek medical attention.

Disposal:

Dispose of chemical waste in accordance with all local, state, and federal regulations. Do not

pour down the drain.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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